![molecular formula C6H13NO B1335577 2-Tetrahydrofuran-2-ylethanamine CAS No. 98277-97-5](/img/structure/B1335577.png)
2-Tetrahydrofuran-2-ylethanamine
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Overview
Description
2-Tetrahydrofuran-2-ylethanamine, or 2-THFA, is an organic compound belonging to the family of heterocyclic amines. It is a colorless liquid with a boiling point of 97.7 °C and a melting point of -36.6 °C. Its molecular formula is C5H12N and its molecular weight is 88.16 g/mol. 2-THFA is a versatile compound that has a wide array of applications in both scientific research and industrial processes.
Scientific Research Applications
Synthesis and Properties
Synthesis in Complex Chemical Structures : 2-Tetrahydrofuran-2-ylethanamine plays a role in the synthesis of complex chemical structures. For example, it is involved in the formation of tetrasulfidotungstate compounds, which show potential for decomposition into useful materials like amorphous carbon containing tungsten disulfide (Srinivasan et al., 2009).
Organic Synthesis : It's used in the synthesis of chiral compounds like (indol-2-yl)methanamines, which have applications in pharmaceutical chemistry (Lood et al., 2015).
Copper Complexes Formation : this compound is instrumental in creating copper(II) complexes, which have potential uses in creating thin organic-inorganic layers (Barwiołek et al., 2014).
Chemical Properties and Applications
Alternative Solvent : 2-Methyltetrahydrofuran, a related compound, is derived from renewable resources and is an environmentally friendly alternative solvent in organic chemistry, showing great promise in various synthetic procedures (Pace et al., 2012).
Ring-Opening Polymerization : It is utilized in ring-opening polymerization processes, particularly in the synthesis of telechelic and block copolymers, indicating its versatility in polymer chemistry (Bakkali-Hassani et al., 2018).
Biological and Pharmacological Research
Antibacterial Activity : Compounds derived from this compound demonstrate significant antibacterial activity, indicating potential applications in developing new antimicrobial agents (Elayaperumal et al., 2014).
Neuroprotective Potentials : Certain derivatives like ANAVEX2-73, related to tetrahydrofuran compounds, have shown anti-amnesic and neuroprotective potentials, suggesting their therapeutic potential in neurodegenerative diseases like Alzheimer's (Villard et al., 2011).
Safety and Hazards
properties
IUPAC Name |
2-(oxolan-2-yl)ethanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO/c7-4-3-6-2-1-5-8-6/h6H,1-5,7H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCOIVJPCZLPQPT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CCN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10406630 |
Source
|
Record name | 2-tetrahydrofuran-2-ylethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10406630 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
115.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
98277-97-5 |
Source
|
Record name | 2-tetrahydrofuran-2-ylethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10406630 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(oxolan-2-yl)ethan-1-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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